Cas no 25451-04-1 (1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1))

1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1) structure
25451-04-1 structure
Product Name:1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1)
CAS No:25451-04-1
MF:C11H18BrNO2
MW:276.170122623444
CID:277013
PubChem ID:212998
Update Time:2025-04-19

1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1)
    • 2-(4-aminophenyl)-2-ethylpropane-1,3-diol,hydrobromide
    • DTXSID40180118
    • 2-Ethyl-2-(p-aminophenyl)-1,3-propanediol hydrobromide
    • 2-(p-Aminophenyl)-2-ethyl-1,3-propanediol hydrobromide
    • 25451-04-1
    • 1,3-Propanediol, 2-(p-aminophenyl)-2-ethyl-, hydrobromide
    • Inchi: 1S/C11H17NO2.BrH/c1-2-11(7-13,8-14)9-3-5-10(12)6-4-9;/h3-6,13-14H,2,7-8,12H2,1H3;1H
    • InChI Key: ZDSZCUGBELZLCO-UHFFFAOYSA-N
    • SMILES: Br.OCC(CO)(C1C=CC(=CC=1)N)CC

Computed Properties

  • Exact Mass: 275.05214
  • Monoisotopic Mass: 275.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Boiling Point: 405.7°Cat760mmHg
  • Flash Point: 199.1°C
  • PSA: 66.48
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